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Compound of Interest

Compound Name: 4-Aminobenzaldehyde

Cat. No.: B1209532

Essential Safety and Handling Guide for 4-
Aminobenzaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Aminobenzaldehyde in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe management
of this chemical.

Hazard Identification and Immediate Precautions

4-Aminobenzaldehyde is a hazardous chemical that requires careful handling to prevent
exposure. It is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4).[1][2]

Causes skin irritation (Skin irritation, Category 2).[1][2]

May cause an allergic skin reaction (Skin sensitization, Category 1).[1]

Causes serious eye irritation (Eye irritation, Category 2).

May cause respiratory irritation (Specific target organ toxicity — single exposure, Category 3).

In case of exposure, follow these first-aid measures immediately:
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 After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.

 After skin contact: Immediately remove all contaminated clothing. Wash the affected area
with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation or a
rash occurs.

o After eye contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids
open. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate
medical attention.

o After ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a poison control center or seek immediate medical
attention.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 4-
Aminobenzaldehyde.

PPE Category Specification Rationale

Tightly fitting safety goggles

with side-shields conforming to  To prevent eye contact which
EN 166 (EU) or NIOSH (US) can cause serious irritation.
standards.

Eye/Face Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene, To prevent skin contact which

Skin Protection or Butyl rubber). A lab coat or can cause irritation and allergic
impervious clothing is also reactions.
required.

A NIOSH-approved respirator
) ) should be used if ventilation is To prevent respiratory tract
Respiratory Protection ) ] ] o
inadequate or if dust is irritation from dust or vapors.

generated.
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Note on glove selection: No specific breakthrough times for 4-Aminobenzaldehyde are readily
available. It is recommended to use gloves made of materials generally resistant to aromatic
amines and aldehydes, such as nitrile or butyl rubber. Always consult the glove manufacturer's
specific chemical resistance data. For prolonged or frequent contact, a glove with a higher
protection class (breakthrough time > 240 minutes) is recommended.

Quantitative Exposure Limits

Specific occupational exposure limits (OELs) for 4-Aminobenzaldehyde have not been
established by major regulatory agencies. In the absence of specific limits, the exposure to the
solid form should be minimized and kept below the limits for particulates not otherwise
regulated (PNOR).

Parameter Value Issuing Organization

Permissible Exposure Limit

15 mg/m3 (total dust) OSHA (for PNOR)
(PEL)

5 mg/m3 (respirable fraction) OSHA (for PNOR)

Intraperitoneal LD50 (mouse) 912 mg/kg RTECS

Operational Plan for Handling

4.1. Engineering Controls:

» Work in a well-ventilated area, preferably within a certified chemical fume hood.

e Ensure that an eyewash station and a safety shower are readily accessible.

4.2. Safe Handling Procedures:

o Before starting work, ensure all necessary PPE is available and in good condition.

» Handle 4-Aminobenzaldehyde as a solid to avoid generating dust. If weighing, do so in a
fume hood or a ventilated balance enclosure.

e Avoid all personal contact, including inhalation of dust and direct contact with skin and eyes.
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Use non-sparking tools to prevent ignition, as the dust can form explosive mixtures with air.

Keep the container tightly closed when not in use.

Do not eat, drink, or smoke in the area where the chemical is handled.

Wash hands thoroughly after handling.
4.3. Storage:
» Store in a cool, dry, and well-ventilated place.

o Keep the container tightly closed and store away from incompatible materials such as strong
oxidizing agents and acids.

Disposal Plan

The disposal of 4-Aminobenzaldehyde and its contaminated materials must be handled as
hazardous waste in strict accordance with all local, state, and federal regulations.

5.1. Waste Collection:

o Collect all waste, including unused material and contaminated PPE, in a designated,
properly labeled, and sealed container.

o The waste container should be stored in a designated satellite accumulation area with
secondary containment.

5.2. Disposal Procedure:
e Do not dispose of 4-Aminobenzaldehyde down the drain or in regular trash.

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
professional waste disposal service to arrange for pickup and disposal.

e Provide the waste disposal service with a complete and accurate description of the waste.

Emergency Procedures for Spills
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e Minor Spills:
o Evacuate the immediate area.
o Wear appropriate PPE, including respiratory protection.
o Remove all ignition sources.

o Use dry clean-up procedures to avoid generating dust. Gently sweep or vacuum the
spilled material and place it into a labeled container for disposal.

o Clean the spill area with a suitable solvent and then wash with soap and water.
e Major Spills:

o Evacuate the laboratory and alert others in the vicinity.

o Contact your institution's emergency response team or EHS office immediately.

o Prevent entry into the affected area.

Workflow for Safe Handling and Disposal of 4-
Aminobenzaldehyde
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Workflow for Safe Handling and Disposal of 4-Aminobenzaldehyde
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Caption: Workflow for the safe handling and disposal of 4-Aminobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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